Cas no 2229094-47-5 (tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate
• CAS No: 2229094-47-5
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5838251
• PubChem ID: 165660486
• Update Time: 2025-06-08

tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate
• EN300-1899781
• tert-butyl N-{4-[1-(2-aminopropan-2-yl)cyclopropyl]-3-methoxyphenyl}carbamate
• 2229094-47-5

• Inchi： 1S/C18H28N2O3/c1-16(2,3)23-15(21)20-12-7-8-13(14(11-12)22-6)18(9-10-18)17(4,5)19/h7-8,11H,9-10,19H2,1-6H3,(H,20,21)
• InChI Key： WQWNIKDYLUCVPS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(C(C)(C)N)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate (CAS No. 2229094-47-5)

The compound tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate (CAS No. 2229094-47-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and tert-butyl carbamate moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate has surged due to its relevance in developing novel therapeutics. The compound's aminopropan-2-yl group is a critical functional element that enhances its binding affinity to enzymatic sites, making it a promising candidate for treating metabolic disorders. Additionally, its methoxyphenyl component contributes to improved solubility and bioavailability, addressing one of the key challenges in modern drug formulation.

The synthesis of CAS No. 2229094-47-5 involves multi-step organic reactions, including cyclopropanation and carbamate protection, which are widely discussed in academic literature. These processes are optimized for high yield and purity, ensuring the compound meets stringent industry standards. As sustainability becomes a focal point in chemical manufacturing, greener synthetic routes for tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate are being explored, aligning with global trends toward eco-friendly production.

From an analytical perspective, advanced techniques such as HPLC and NMR spectroscopy are employed to characterize CAS No. 2229094-47-5, ensuring its structural integrity and purity. These methods are crucial for quality control in both research and industrial settings. Furthermore, the compound's stability under various conditions is a topic of ongoing investigation, as it impacts its shelf life and handling protocols.

Given the growing interest in personalized medicine and targeted therapies, tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate is increasingly being studied for its role in designing next-generation drugs. Its compatibility with bioconjugation techniques also opens doors for innovative diagnostic tools, further expanding its utility in the life sciences sector.

In conclusion, tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-methoxyphenyl}carbamate (CAS No. 2229094-47-5) represents a versatile and high-value chemical entity with broad applications. Its continued exploration underscores its importance in advancing scientific and industrial frontiers, particularly in the realms of drug development and material science.